![molecular formula C12H20N2O3 B1446762 tert-Butyl 7-oxo-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate CAS No. 1784807-21-1](/img/structure/B1446762.png)
tert-Butyl 7-oxo-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate
Overview
Description
“tert-Butyl 7-oxo-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate” is a chemical compound with the CAS number 1784807-21-1 . It is also known as 3-Boc-7-oxo-3,6-diazabicyclo[3.2.2]nonane .
Physical And Chemical Properties Analysis
The physical and chemical properties such as density, melting point, boiling point, etc., of “tert-Butyl 7-oxo-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate” are provided by Chemsrc .Scientific Research Applications
Chiral Ligand Applications The compound has been utilized in the synthesis of enantiomerically pure bi- and tricyclic 9-oxabispidines, serving as a chiral ligand in the Pd(II)-catalyzed oxidative kinetic resolution of secondary alcohols. This process demonstrated significant selectivity, indicating the compound's potential in stereoselective synthesis processes (Breuning et al., 2009).
Molecular Structure Analysis Research has been conducted on the molecular structure of derivatives of this compound, showcasing its involvement in complex molecular frameworks. Studies have included the synthesis of cyclic amino acid esters and detailed crystallographic analyses, emphasizing its structural significance in organic chemistry (Moriguchi et al., 2014).
Peptidomimetic Synthesis The compound has been used in the efficient synthesis of constrained peptidomimetics, which are critical tools in structure-activity studies in peptide-based drug discovery. The synthesis process involves several steps, including cleavage, Michael addition, and acidolytic deprotection, indicating its versatility in complex synthetic pathways (Mandal et al., 2005).
Synthesis of Nitrogen Heterocyclic Amidines It has been involved in the preparation of nitrogen heterocyclic amidines, serving as a precursor in the synthesis of a series of amidine photobase generators. The compound's reactivity and the resultant products' structure-activity relationships have been a subject of study, highlighting its importance in photobase generator synthesis (Guo-qian, 2013).
Ligand Interaction Studies Its scaffold, the 3,7-diazabicyclo[3.3.1]nonane structure, has been studied for its interaction with nicotinic acetylcholine receptors (nAChRs). The modification of this scaffold with different hydrogen bond acceptor systems resulted in compounds with increased affinities and subtype selectivity for nAChRs, suggesting its utility in the development of receptor-targeted compounds (Eibl et al., 2013).
properties
IUPAC Name |
tert-butyl 7-oxo-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3/c1-12(2,3)17-11(16)14-6-8-4-5-9(7-14)13-10(8)15/h8-9H,4-7H2,1-3H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDTLUVMGYJWBHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CCC(C1)NC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 7-oxo-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate | |
CAS RN |
1784807-21-1 |
Source
|
| Record name | tert-Butyl 7-oxo-3,6-diazabicyclo[3.2.2]nonane-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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